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Compound of Interest

Compound Name: A-317491 sodium salt hydrate

Cat. No.: B1149999

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This document provides immediate, essential
safety and logistical information for A-317491 sodium salt hydrate, a potent and selective
non-nucleotide antagonist of P2X3 and P2X2/3 receptors. The following procedural guidance is
designed to answer specific operational questions, fostering a secure and productive research
environment.

Personal Protective Equipment (PPE)

While A-317491 sodium salt hydrate is not classified as a hazardous substance, adherence
to standard laboratory safety protocols is crucial to minimize exposure and ensure personnel
safety. The following table summarizes the recommended personal protective equipment.[1]
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Equipment Specification Purpose

o Protects eyes from accidental
] Safety glasses with side )
Eye Protection ) splashes or aerosolized
shields or goggles
powder.

Prevents direct skin contact

Hand Protection Nitrile or latex gloves )
with the compound.
Recommended when handling
) ) Type N95 (US) or equivalent the powder outside of a
Respiratory Protection ) ]
respirator ventilated enclosure to prevent
inhalation.

. Protects skin and clothing from
Body Protection Standard laboratory coat o
contamination.

Operational Plan: Step-by-Step Handling and
Storage

Proper handling and storage are critical for maintaining the integrity of A-317491 sodium salt
hydrate and ensuring a safe laboratory environment.

Receiving and Inspection:
» Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verify that the product name and specifications on the label match the order.

e Don the appropriate PPE (lab coat, gloves, and eye protection) before handling the
container.

Storage:
o Store the container in a cool, dry, and well-ventilated area.

o Keep the container tightly closed to prevent moisture absorption and contamination.
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» Store away from incompatible materials, such as strong oxidizing agents.

Dispensing and Use:

Handle the powder in a well-ventilated area or a chemical fume hood to minimize inhalation
risk.

o When weighing or transferring the powder, use a respirator (N95 or equivalent) if not working
in a fume hood.

e Avoid creating dust. Use appropriate tools for handling the solid.

o After handling, wash hands thoroughly with soap and water.

Spill Cleanup:

 In the event of a small spill, wear your full recommended PPE.

o Gently sweep the spilled solid material, avoiding dust generation.

o Collect the swept material into a suitable, labeled container for disposal.
e Clean the spill area with a damp cloth or paper towel.

e Place all cleanup materials in the designated waste container.

Disposal Plan

As A-317491 sodium salt hydrate is not classified as a hazardous substance, disposal should
follow institutional and local guidelines for non-hazardous chemical waste.
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Step

Procedure

Rationale

1. Waste Collection

Collect waste A-317491
sodium salt hydrate and any
contaminated disposable
materials (e.g., weigh boats,
gloves, paper towels) in a
designated, sealed, and clearly

labeled waste container.

To prevent accidental use and
ensure proper identification of
the waste stream.

2. Consultation

Consult your institution's
Environmental Health and
Safety (EHS) office or
equivalent department for
specific disposal guidelines for
non-hazardous chemical

waste.

Local regulations and
institutional policies may have

specific requirements.

3. Disposal Route

Based on institutional
guidance, dispose of the
sealed waste container in the
appropriate non-hazardous
laboratory waste stream. This
may include disposal in the

regular trash if permitted.

Ensures compliance with all
applicable waste disposal

regulations.

4. Documentation

Maintain a record of the
disposal, including the date,
quantity, and method of
disposal, as per laboratory and

institutional protocols.

Provides a clear audit trail for

waste management.

Workflow for Handling A-317491 Sodium Salt

Hydrate

The following diagram illustrates the logical workflow for the safe handling of A-317491 sodium

salt hydrate from receipt to disposal.
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Caption: Workflow for safe handling of A-317491 sodium salt hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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